Cas no 138808-44-3 (Pentanenitrile, 2,4,4-trimethyl-)
138808-44-3 structure
Product Name:Pentanenitrile, 2,4,4-trimethyl-
CAS No:138808-44-3
MF:C8H15N
MW:125.211402177811
CID:1255966
Update Time:2024-08-04
Pentanenitrile, 2,4,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Pentanenitrile, 2,4,4-trimethyl-
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- Inchi: 1S/C8H15N/c1-7(6-9)5-8(2,3)4/h7H,5H2,1-4H3
- InChI Key: HSMXZESMYQNLJP-UHFFFAOYSA-N
- SMILES: C(#N)C(C)CC(C)(C)C
Computed Properties
- Exact Mass: 125.12055
Experimental Properties
- Density: 0.810±0.06 g/cm3(Predicted)
- Boiling Point: 166.2±8.0 °C(Predicted)
- PSA: 23.79
Pentanenitrile, 2,4,4-trimethyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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